55-06-1

Liothyronine sodium

In Stock

• CAS RN:
• 55-06-1

• Formula:
• C15H12I3NNaO4+

• InChI:
• InChI=1S/C15H12I3NO4.Na/c16-9-6-8(1-2-13(9)20)23-14-10(17)3-7(4-11(14)18)5-12(19)15(21)22;/h1-4,6,12,20H,5,19H2,(H,21,22);/q;+1/t12-;/m0./s1

• InChIKey:
• SBXXSUDPJJJJLC-YDALLXLXSA-M

• Liothyronine Sodium is the sodium salt form of liothyronine, a synthetic form of the levorotatory isomer of the naturally occurring thyroid hormone triiodothyronine (T3). Liothyronine sodium binds to nuclear thyroid receptors which then bind to thyroid hormone response elements of target genes. As a result, liothyronine sodium induces gene expression that is required for normal growth and development. Liothyronine sodium is more potent and has a more rapid action than thyroxine (T4).
  Liothyronine sodium is the sodium salt of liothyronine. Thought to be more active than levothyroxine and with a rapid (few hours) onset and short duration of action, liothyronine sodium is used in the treatment of hypothyroidism, particularly in cases of hypothyroid coma. It contains a 3,3',5-triiodo-L-thyroninate.
  A T3 thyroid hormone normally synthesized and secreted by the thyroid gland ...

1-(3-Piperidinyl)-1-ethanol hydrochloride

In Stock

• CAS RN:
• 89855-06-1

• Formula:
• C7H16ClNO

• InChI:
• InChI=1S/C7H15NO.ClH/c1-6(9)7-3-2-4-8-5-7;/h6-9H,2-5H2,1H3;1H

• InChIKey:
• FNKBSICMRRIIQW-UHFFFAOYSA-N

• 1-(3-Piperidinyl)-1-ethanol hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO and its molecular weight is 165.66 g/mol. The purity is usually 95%.

1-Acetyl-2-bromopyrrole

Usually In Stock

• CAS RN:
• 84455-06-1

• Formula:
• C6H6BrNO

• InChI:
• InChI=1S/C6H6BrNO/c1-5(9)8-4-2-3-6(8)7/h2-4H,1H3

• InChIKey:
• AMWMDFUSSNRLPL-UHFFFAOYSA-N

• 1-Acetyl-2-bromopyrrole is a useful research compound. Its molecular formula is C6H6BrNO and its molecular weight is 188.02 g/mol. The purity is usually 95%.

Mollicellin A

• CAS RN:
• 68455-06-1

• Formula:
• C21H18O7

• InChI:
• InChI=1S/C21H18O7/c1-9-5-12(23)11(8-22)19-16(9)20(25)26-15-6-14-17(10(2)18(15)27-19)13(24)7-21(3,4)28-14/h5-6,8,23H,7H2,1-4H3

• InChIKey:
• UGFXPOLXTFFCRX-UHFFFAOYSA-N

• Mollicellin a belongs to the class of organic compounds known as 2, 2-dimethyl-1-benzopyrans. These are organic compounds containing a 1-benzopyran moiety that carries two methyl groups at the 2-position. Mollicellin a is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, mollicellin a is primarily located in the membrane (predicted from logP).

s,s-Dioxothiamorpholine trifluoroacetic acid salt

• CAS RN:
• 220655-06-1

• Formula:
• C6H10F3NO4S

• InChI:
• InChI=1S/C4H9NO2S.C2HF3O2/c6-8(7)3-1-5-2-4-8;3-2(4,5)1(6)7/h5H,1-4H2;(H,6,7)

• InChIKey:
• XAXPXRHSVFAURW-UHFFFAOYSA-N

• S,s-Dioxothiamorpholine trifluoroacetic acid salt is a useful research compound. Its molecular formula is C6H10F3NO4S and its molecular weight is 249.21 g/mol. The purity is usually 95%.

Ethyl 2-(2-acetoxy-2-phenylacetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 380455-06-1

• Formula:
• C22H21NO6S

• InChI:
• InChI=1S/C22H21NO6S/c1-4-27-22(26)18-16(17-11-10-13(2)28-17)12-30-21(18)23-20(25)19(29-14(3)24)15-8-6-5-7-9-15/h5-12,19H,4H2,1-3H3,(H,23,25)

• InChIKey:
• ZUFJYPJJIHNMER-UHFFFAOYSA-N

• Ethyl 2-(2-acetoxy-2-phenylacetamido)-4-(5-methylfuran-2-yl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H21NO6S and its molecular weight is 427.47. The purity is usually 95%.

6-acetyl-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-N-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

In Stock

• CAS RN:
• 534555-06-1

• Formula:
• C20H24N4O5S2

• InChI:
• InChI=1S/C20H24N4O5S2/c1-12(25)24-10-9-15-16(11-24)30-20(17(15)19(27)21-2)22-18(26)13-5-7-14(8-6-13)31(28,29)23(3)4/h5-8H,9-11H2,1-4H3,(H,21,27)(H,22,26)

• InChIKey:
• GLZOTGHPTZKBQH-UHFFFAOYSA-N

• 6-acetyl-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-N-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H24N4O5S2 and its molecular weight is 464.56. The purity is usually 95%.

2-(2,4-dichlorophenyl)-N-[3-[(2-fluorophenyl)sulfamoyl]phenyl]acetamide

In Stock

• CAS RN:
• 571155-06-1

• Formula:
• C20H15Cl2FN2O3S

• InChI:
• InChI=1S/C20H15Cl2FN2O3S/c21-14-9-8-13(17(22)11-14)10-20(26)24-15-4-3-5-16(12-15)29(27,28)25-19-7-2-1-6-18(19)23/h1-9,11-12,25H,10H2,(H,24,26)

• InChIKey:
• FGQGZXLTRNLSPY-UHFFFAOYSA-N

• 2-(2,4-dichlorophenyl)-N-[3-[(2-fluorophenyl)sulfamoyl]phenyl]acetamide is a useful research compound. Its molecular formula is C20H15Cl2FN2O3S and its molecular weight is 453.31. The purity is usually 95%.

4-Methyl-2-[(3-methylphenyl)methyl]-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893955-06-1

• Formula:
• C28H25N5O3

• InChI:
• InChI=1S/C28H25N5O3/c1-19-7-6-8-20(17-19)18-33-26(34)24-25(30(2)28(33)35)29-27-31(15-16-32(24)27)21-11-13-23(14-12-21)36-22-9-4-3-5-10-22/h3-14,17H,15-16,18H2,1-2H3

• InChIKey:
• WYLJNSAOEQXZIQ-UHFFFAOYSA-N

• 4-Methyl-2-[(3-methylphenyl)methyl]-6-(4-phenoxyphenyl)-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C28H25N5O3 and its molecular weight is 479.54. The purity is usually 95%.

3-(2,6-Dimethylphenyl)-3'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898755-06-1

• Formula:
• C18H17F3O

• InChI:
• InChI=1S/C18H17F3O/c1-12-5-3-6-13(2)16(12)9-10-17(22)14-7-4-8-15(11-14)18(19,20)21/h3-8,11H,9-10H2,1-2H3

• InChIKey:
• SHONQMVRAVZFDV-UHFFFAOYSA-N

• 3-(2,6-Dimethylphenyl)-3'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C18H17F3O and its molecular weight is 306.3 g/mol. The purity is usually 95%.

5-Azido Oseltamivir

In Stock

• CAS RN:
• 204255-06-1

• Formula:
• C16H26N4O4

• InChI:
• InChI=1S/C16H26N4O4/c1-5-12(6-2)24-14-9-11(16(22)23-7-3)8-13(19-20-17)15(14)18-10(4)21/h9,12-15H,5-8H2,1-4H3,(H,18,21)/t13-,14+,15+/m0/s1

• InChIKey:
• MPTCBJSPQVJIPZ-RRFJBIMHSA-N

• 5-Azido Oseltamivir, also known as 5-Azido Oseltamivir, is a useful research compound. Its molecular formula is C16H26N4O4 and its molecular weight is 338.4 g/mol. The purity is usually 95%.

Ethyl dimethyl ammonio propane sulfonate

In Stock

• CAS RN:
• 160255-06-1

• Formula:
• C7H17NO3S

• InChI:
• InChI=1S/C7H17NO3S/c1-4-8(2,3)6-5-7-12(9,10)11/h4-7H2,1-3H3

• InChIKey:
• NNCRHRDBFDCWPA-UHFFFAOYSA-N

• Dimethylethylammoniumpropane sulfonate is a zwitterionic solubilizing agent with usefulness in protein crystallization.
  
  

1-(Thiophen-2-yl)piperazin-2-one

In Stock

• CAS RN:
• 1284355-06-1

• Formula:
• C8H10N2OS

• InChI:
• InChI=1S/C8H10N2OS/c11-7-6-9-3-4-10(7)8-2-1-5-12-8/h1-2,5,9H,3-4,6H2

• InChIKey:
• MLNHQZRIQWJUKZ-UHFFFAOYSA-N

• 1-(Thiophen-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C8H10N2OS and its molecular weight is 182.25 g/mol. The purity is usually 95%.

4-(3,5-bis((E)-4-Hydroxy-3-Methoxystyryl)-1H-pyrazol-1-yl)benzoic acid

Usually In Stock

• CAS RN:
• 1297655-06-1

• Formula:
• C28H24N2O6

• 4-(3,5-bis((E)-4-Hydroxy-3-Methoxystyryl)-1H-pyrazol-1-yl)benzoic acid, also known as 4-(3,5-bis((E)-4-Hydroxy-3-Methoxystyryl)-1H-pyrazol-1-yl)benzoic acid, is a useful research compound. Its molecular formula is C28H24N2O6 and its molecular weight is 484.49996. The purity is usually 95%.